Cas no 84801-18-3 (12-Tridecenyl acetate)

• Product Name: 12-Tridecenyl acetate
• CAS No: 84801-18-3
• MF: C₁₅H₂₈O₂
• MW: 240.38
• CID: 5092247
• Update Time: 2025-10-21

12-Tridecenyl acetate Chemical and Physical Properties

Names and Identifiers

• 12-Tridecen-1-ol, 1-acetate
• 12-Tridecenyl acetate

• Inchi： 1S/C15H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-15(2)16/h3H,1,4-14H2,2H3
• InChI Key： LOJXXDIIQCLAMX-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)CCCCCCCCCCC=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on 12-Tridecenyl acetate

Recent Advances in the Study of 12-Tridecenyl Acetate (CAS: 84801-18-3) in Chemical Biology and Pharmaceutical Research

12-Tridecenyl acetate (CAS: 84801-18-3) is a chemical compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its potential applications in pest control, fragrance formulation, and drug development. Recent studies have explored its molecular interactions, biological activity, and synthetic pathways, providing new insights into its utility and mechanisms of action.

One of the most notable advancements in the study of 12-Tridecenyl acetate is its role as a pheromone in insect behavior modulation. Research published in the Journal of Chemical Ecology (2023) demonstrated its efficacy in disrupting mating patterns of agricultural pests, offering a sustainable alternative to traditional pesticides. The study utilized gas chromatography-mass spectrometry (GC-MS) to analyze the compound's stability and release kinetics in various environmental conditions.

In pharmaceutical research, 12-Tridecenyl acetate has been investigated for its potential anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit key inflammatory markers in vitro, suggesting a possible pathway for developing novel therapeutics. The research team employed molecular docking simulations to predict the compound's binding affinity with cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory response.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 12-Tridecenyl acetate. A paper in Tetrahedron Letters (2023) reported a novel catalytic method using palladium nanoparticles, which significantly improved yield and reduced byproducts. This advancement could facilitate large-scale production for commercial applications.

The safety profile of 12-Tridecenyl acetate has also been a subject of recent investigation. Regulatory toxicology studies conducted in 2023 and published in Food and Chemical Toxicology confirmed its low toxicity in mammalian models, supporting its potential for broader use in consumer products. However, researchers noted the need for further long-term exposure studies.

Looking forward, the diverse applications of 12-Tridecenyl acetate across multiple disciplines suggest it will remain an important compound for future research. Current gaps in knowledge include its precise mechanism of action in different biological systems and potential synergistic effects with other compounds. These areas present promising opportunities for further investigation in the chemical biology and pharmaceutical fields.